Cas no 138642-47-4 (2-Bromo-5-methoxybenzonitrile)

2-Bromo-5-methoxybenzonitrile structure
2-Bromo-5-methoxybenzonitrile structure
Product Name:2-Bromo-5-methoxybenzonitrile
CAS No:138642-47-4
MF:C8H6BrNO
MW:212.043341159821
MDL:MFCD01861260
CID:91786
PubChem ID:329762264
Update Time:2025-04-18

2-Bromo-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-methoxybenzonitrile
    • 4-Bromo-3-cyanoanisole
    • Benzonitrile,2-bromo-5-methoxy-
    • 2-bromo-5-methoxybenzenecarbonitrile
    • 2-Bromo-5-methoxy benzonitrile
    • ZQONVYONOASKIY-UHFFFAOYSA-N
    • Benzonitrile, 2-bromo-5-methoxy-
    • SBB028776
    • 2-bromanyl-5-methoxy-benzenecarbonitrile
    • SY030656
    • 4,4,5-TRIMETHYLTETRATHIAFULVALENE
    • 2-bromo-5-methoxy-benzonitrile
    • A1-00234
    • PS-3910
    • AKOS000304719
    • SCHEMBL2038941
    • A807412
    • 2-Bromo-5-methoxybenzonitrile, 97%
    • 138642-47-4
    • DTXSID80617998
    • CS-0081879
    • AC-26258
    • J-007162
    • FT-0724630
    • Z963455460
    • MFCD01861260
    • EN300-61269
    • DB-027531
    • MDL： MFCD01861260
    • Inchi： 1S/C8H6BrNO/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4H,1H3
    • InChI Key： ZQONVYONOASKIY-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1C#N)OC

Computed Properties

  • Exact Mass: 210.96300
  • Monoisotopic Mass: 210.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.563
  • Melting Point: 99-102 °C
  • Boiling Point: 292.8℃ at 760 mmHg
  • Flash Point: 130.9±24.6 °C
  • Refractive Index: 1.584
  • PSA: 33.02000
  • LogP: 2.32938

2-Bromo-5-methoxybenzonitrile Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN3439
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：2-8°C
  • Packing Group：III
  • Hazard Level：6.1
  • Risk Phrases：R22
  • Packing Group：III
  • Safety Term：6.1

2-Bromo-5-methoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-5-methoxybenzonitrile Pricemore >>

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2-Bromo-5-methoxybenzonitrile Production Method

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